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Compound of Interest

Compound Name: Methyl-PEG3-bromide

Cat. No.: B1281788

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Methyl-PEG3-bromide (CAS No. 72593-77-2). It is intended to provide researchers, scientists,
and drug development professionals with the necessary information for the safe use and
storage of this compound. Methyl-PEG3-bromide is a PEG-based PROTAC (Proteolysis

Targeting Chimera) linker used in the synthesis of PROTACS for targeted protein degradation
research.[1]

Chemical and Physical Properties

Methyl-PEG3-bromide is a colorless to light yellow liquid.[1] Its hydrophilic PEG spacer
increases its solubility in aqueous media.[2] The terminal bromide is a good leaving group for
nucleophilic substitution reactions.[2]
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Property Value Source

Molecular Formula C7H15BrO3 [21[31[41[5]

Molecular Weight 227.1 g/mol [11[2][41[5]

CAS Number 72593-77-2 [11[21[31[41[5]

Appearance Liquid, Colorless to light yellow  [1]

Density 1.287 g/cm3 [1]

Boiling Point 65°C /2.3 mmHg [3]

Solubility Soluble in DMSO [1]
Synonyms:

1-Bromo-3,6,9-trioxadecane[5]

1-(2-Bromoethoxy)-2-(2-methoxyethoxy)ethane[5]

2-[2-(2-Methoxyethoxy)ethoxy]ethyl bromide[5]

Diethylene glycol 2-bromoethyl methyl ether[5]

Hazard Identification and Safety Precautions

While many sources do not classify Methyl-PEG3-bromide as a hazardous substance, it is
crucial to handle it with care, following standard laboratory safety protocols.[6] The toxicological
properties of this specific compound have not been thoroughly investigated.

General Precautions:

Avoid contact with skin and eyes.[3]

Do not breathe mist, vapors, or spray.[7]

Handle in accordance with good industrial hygiene and safety practices.[7]

Wash hands thoroughly after handling.[7][8]
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Methyl-PEG3-
bromide:

PPE Specification

Safety glasses with side shields or goggles

Eye Protection
(European standard - EN 166).[7]

Protective gloves. Inspect gloves before use.[6]

[7]

Hand Protection

) ) Wear appropriate protective clothing to prevent
Skin and Body Protection _
skin exposure.[7]

Respiratory Protection Use only in a well-ventilated area.[9]

Handling and Storage

Proper handling and storage are essential to maintain the integrity of Methyl-PEG3-bromide
and ensure laboratory safety.

Handling Workflow
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A flowchart outlining the safe handling procedure for Methyl-PEG3-bromide.

Storage Conditions

Store Methyl-PEG3-bromide in a tightly closed container in a dry, cool, and well-ventilated
place.[7] Recommended storage temperatures vary by supplier, so it is crucial to check the
product-specific information.
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Storage Condition Duration
Pure Form at -20°C 3 years[1]
Pure Form at 4°C 2 years[1]
In Solvent at -80°C 6 months[1]
In Solvent at -20°C 1 month[1]

Storage Logic Diagram

Is it in pure form or in solvent?
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A decision diagram for the appropriate storage of Methyl-PEG3-bromide.

First Aid Measures

In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

) Move the person to fresh air. If not breathing,
Inhalation ) o o
give artificial respiration.[6]

) Wash off with soap and plenty of water. Remove
Skin Contact ) )
contaminated clothing.[6]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[7][9]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.[6]

Accidental Release Measures

In the event of a spill, wear appropriate personal protective equipment and ensure adequate
ventilation.[10] For a liquid spill, absorb with an inert material (e.g., vermiculite, dry sand, earth)
and place in a chemical waste container.[10]

Experimental Protocols

Detailed experimental protocols for the use of Methyl-PEG3-bromide are not readily available
in the public domain and are typically specific to the research being conducted. It is primarily
used as a linker in the synthesis of PROTACSs. The general principle involves a nucleophilic
substitution reaction where the bromide acts as a leaving group. Researchers should consult
relevant scientific literature for specific reaction conditions and protocols related to their target
protein and E3 ligase ligand.

Toxicological Information

No specific quantitative toxicological data (e.g., LD50, LC50) for Methyl-PEG3-bromide is
available in the searched resources. The toxicological properties have not been thoroughly
investigated. It is recommended to handle this compound as potentially harmful and to
minimize exposure.
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Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the manufacturer's
SDS for the most complete and up-to-date safety information. All laboratory work should be
conducted by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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